2-Methyl-1-(3-(2-thienyl)indeno[2,3-D]pyrazolyl)propan-1-one

• IUPAC Name: 2-methyl-1-(3-thiophen-2-yl-4H-indeno[1,2-c]pyrazol-1-yl)propan-1-one
• InChI: InChI=1S/C18H16N2OS/c1-11(2)18(21)20-17-13-7-4-3-6-12(13)10-14(17)16(19-20)15-8-5-9-22-15/h3-9,11H,10H2,1-2H3
• InChI Key: LTGOPBDCYHBIFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1C2=C(CC3=CC=CC=C32)C(=N1)C4=CC=CS4
• Molecular Formula: C18H16N2OS
• Molecular Weight: 308.4 g/mol

Description

“2-Methyl-1-(3-(2-thienyl)indeno[2,3-D]pyrazolyl)propan-1-one” is a chemical compound. The detailed description of this compound is not widely available in the literature, which suggests that it might be a relatively new or less-studied compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” such as melting point, boiling point, density, molecular formula, and molecular weight can be found in chemical databases.

Scientific Research Applications

Green Synthetic Methodologies

A study highlights the environmental-friendly synthesis of indeno[2,1‐e]pyrazolo[5,4‐b]pyridines, which are structurally related to the compound , utilizing microwave-assisted multi-component reactions in water. This approach is noted for its short reaction times, excellent yields, and low cost, emphasizing the importance of sustainable practices in chemical synthesis (Shi et al., 2008).

Biological Applications

Research on pyrazoles and related compounds has demonstrated their potential in biological applications. For example, novel pyrazoles have been synthesized and evaluated for their antibacterial and antitumor activities. These studies reveal the compounds' capabilities in addressing various health issues, showcasing the diverse applications of such heterocyclic compounds in medicinal chemistry (Hamama et al., 2012).

Novel Synthetic Routes for Heterocyclic Compounds

Efforts to create new synthetic routes for heterocyclic compounds have led to the development of innovative methodologies. These include the synthesis of pyrazolines and thieno[3,2-c]isoquinolines via cascade reactions, demonstrating the versatility of synthetic chemistry in generating complex molecules with potential pharmaceutical applications (Pandey et al., 2013).

Antimicrobial Activities

The synthesis of bifunctional thieno[3,2-c]pyrazole and pyrazolothieno[2,3-d]pyrimidin derivatives has been explored for their antimicrobial properties. These studies contribute to the search for new antimicrobial agents, underlining the significance of heterocyclic chemistry in the development of treatments for infectious diseases (Aly, 2016).

Safety and Hazards

The safety and hazards associated with “2-Methyl-1-(3-(2-thienyl)indeno[2,3-D]pyrazolyl)propan-1-one” are not clearly described in the available resources. It’s important to handle all chemical compounds with appropriate safety measures.